Cas no 30399-84-9 (Isooctadecanoic acid)

• Product Name: Isooctadecanoic acid
• CAS No: 30399-84-9
• MF: C₁₈H₃₆O₂
• MW: 284.477246284485
• MDL: MFCD00044082
• CID: 88873
• PubChem ID: 21859
• Update Time: 2025-11-01

Isooctadecanoic acid Chemical and Physical Properties

Names and Identifiers

• Isooctadecanoic acid
• Isostearic Acid
• 875d
• century1105
• emersol871
• emersol875
• emery871
• emery875d
• prisorine3501
• prisorine3502
• prisorine3508
• Isostearic acid 873
• Isostearic acid EX
• Jaric I 18CG
• Jaric I 18IG
• Prisorin ISAC 3505
• Prisorine 3505
• UCN 96.319
• Unimac 5680
• Prisorine 3501
• Prisorine 3502
• Prisorine 3508
• C20356
• XDOFQFKRPWOURC-UHFFFAOYSA-N
• Tox21_302276
• W-109211
• (+)-Isostearic acid
• 16-methylmargaric acid
• CAS-30399-84-9
• NCGC00164392-01
• CS-0185665
• 2724-58-5
• DSSTox_GSID_27963
• UNII-LZM5XA0ILL
• AS-57253
• D92986
• LZM5XA0ILL
• EMERSOL 873
• DSSTox_CID_7963
• ISA
• CHEMBL1865303
• NCGC00164392-02
• 30399-84-9
• 16-METHYLHEPTADECANOIC ACID
• Q27158161
• Isostearic acid, >=97% (capillary GC)
• SCHEMBL15489
• Heptadecanoic acid, 16-methyl-
• LMFA01020014
• NS00002544
• 16-methyl margaric acid
• MFCD00044082
• DTXSID1040790
• NCGC00255115-01
• 16-METHYLHEPTADECANOICACID
• HY-W127433
• Prisorine 3509
• J-016709
• EINECS 220-336-3
• CHEBI:84896
• 16-methyl-heptadecanoic acid
• AKOS027320244
• DSSTox_RID_78624
• DB-255062
• DTXSID2027963
• DB-254969
• DTXCID507963

• MDL： MFCD00044082
• Inchi： 1S/C18H36O2/c1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(19)20/h17H,3-16H2,1-2H3,(H,19,20)
• InChI Key： XDOFQFKRPWOURC-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 284.27200
• Monoisotopic Mass: 284.27153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.888
• Melting Point: 69.3 deg C
• Boiling Point: 359.4°Cat760mmHg
• Flash Point: 162.4°C
• PSA: 37.30000
• LogP: 6.18840
• Vapor Pressure: No data available

Isooctadecanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Isooctadecanoic acid

Comprehensive Guide to Isooctadecanoic Acid (CAS No. 30399-84-9): Properties, Applications, and Industry Trends

Isooctadecanoic acid (CAS No. 30399-84-9), a branched-chain fatty acid, has garnered significant attention in industrial and specialty chemical applications due to its unique molecular structure and versatile performance. Often referred to as 18-methylheptadecanoic acid, this compound is a key ingredient in formulations requiring enhanced stability, low-temperature fluidity, and hydrophobic properties. Its iso-branched configuration distinguishes it from linear fatty acids, offering distinct advantages in sectors like lubricants, coatings, and personal care.

In recent years, the demand for sustainable alternatives to petroleum-derived chemicals has driven research into bio-based branched fatty acids like isooctadecanoic acid. A 2023 market analysis highlighted a 12% annual growth in the high-performance additives segment, where this acid serves as a critical modifier for improving viscosity indices in synthetic lubricants. Environmental regulations, such as the EU’s REACH framework, have further accelerated the adoption of low-toxicity alternatives, positioning 30399-84-9 as a viable candidate for green chemistry initiatives.

From a molecular perspective, isooctadecanoic acid exhibits a methyl group at the 18th carbon, which disrupts crystallization and enhances solubility in nonpolar media. This property is exploited in cosmetic emollients, where it provides a non-greasy feel while improving moisture retention. Leading brands now prioritize such branched-chain derivatives in skincare formulations, responding to consumer demand for clean-label ingredients with proven efficacy.

The compound’s thermal stability (decomposition point >300°C) makes it invaluable for high-temperature applications, including industrial coatings and polyester resin modifications. A 2022 patent review revealed over 15 innovations utilizing CAS 30399-84-9 to enhance polymer flexibility without compromising tensile strength. These advancements align with the circular economy trend, as longer-lasting materials reduce waste generation.

Analytical techniques like GC-MS and NMR spectroscopy are essential for verifying the purity of isooctadecanoic acid, particularly when sourced from bio-based feedstocks. Suppliers increasingly provide carbon-14 testing documentation to confirm renewable origin—a critical factor for manufacturers targeting eco-certifications such as USDA BioPreferred. This transparency meets the growing market preference for traceable supply chains.

Future applications may expand into energy storage systems, where preliminary studies suggest 30399-84-9 could stabilize electrolyte formulations in lithium-ion batteries. As industries prioritize multifunctional additives, the unique balance of hydrophobicity and thermal resilience offered by this compound ensures its continued relevance in next-generation material science.